Cas no 110623-26-2 (3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl-)

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl- structure
110623-26-2 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl-
CAS No:110623-26-2
MF:C11H12ClN3S
MW:253.751079559326
CID:185424
PubChem ID:3066601
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-4-ethyl-2,4-dihydro-2-methyl-
    • 5-(4-chlorophenyl)-4-ethyl-2-methyl-1,2,4-triazole-3-thione
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(4-chlorophenyl)-4-ethyl-2-methyl-
    • DTXSID00149327
    • CHEMBL440840
    • BRN 5052697
    • 110623-26-2
    • 2,4-Dihydro-5-(4-chlorophenyl)-4-ethyl-2-methyl-3H-1,2,4-triazole-3-thione
    • Inchi: 1S/C11H12ClN3S/c1-3-15-10(13-14(2)11(15)16)8-4-6-9(12)7-5-8/h4-7H,3H2,1-2H3
    • InChI Key: LDFDANAPKSZENI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NN(C)C(N1CC)=S

Computed Properties

  • Exact Mass: 253.04426
  • Monoisotopic Mass: 253.044046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.29
  • Boiling Point: 318.1°C at 760 mmHg
  • Flash Point: 146.2°C
  • Refractive Index: 1.643
  • PSA: 18.84
  • LogP: 3.29140
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